Cas no 102717-16-8 (p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside)
102717-16-8 structure
Product Name:p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside
CAS No:102717-16-8
MF:C18H23NO8
MW:381.37712597847
CID:125212
PubChem ID:71307233
Update Time:2025-04-18
p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside Chemical and Physical Properties
Names and Identifiers
-
- b-D-Mannopyranoside, 4-nitrophenyl4,6-O-cyclohexylidene-
- p-Nitrophenyl 4,6-Cyclohexylidene-β-D-mannopyranoside
- 4-Nitrophenyl4,6-cyclohexylidene-b-D-mannopyranoside
- p-Nitrophenyl 4,6-Cy
- P-NITROPHENYL 4,6-CYCLOHEXYLIDENE-B-D-MANNOPYRANOSIDE
- 4-Nitrophenyl 4,6-cyclohexylidene-β-D-mannopyranoside
- 4-Nitrophenyl 4,6-O-cyclohexylidene-beta-D-mannopyranoside
- 102717-16-8
- p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside
- (4Ar,6S,7S,8R,8aS)-6-(4-nitrophenoxy)spiro[4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-2,1'-cyclohexane]-7,8-diol
- 4-Nitrophenyl 4,6-cyclohexylidene-I(2)-D-mannopyranoside
- 4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside
- (4'AR,6'S,7'S,8'R,8'AS)-6'-(4-NITROPHENOXY)-HEXAHYDROSPIRO[CYCLOHEXANE-1,2'-PYRANO[3,2-D][1,3]DIOXINE]-7',8'-DIOL
- p-Nitrophenyl 4,6-Cyclohexylidene-?-D-mannopyranoside
- 4-Nitrophenyl 4,6-cyclohexylidene-beta-D-mannopyranoside
-
- Inchi: 1S/C18H23NO8/c20-14-15(21)17(25-12-6-4-11(5-7-12)19(22)23)26-13-10-24-18(27-16(13)14)8-2-1-3-9-18/h4-7,13-17,20-21H,1-3,8-10H2/t13-,14-,15+,16-,17-/m1/s1
- InChI Key: ISZQEKQIBZZACU-NQNKBUKLSA-N
- SMILES: O1[C@H]2[C@@H]([C@@H]([C@H](OC3C=CC(=CC=3)[N+](=O)[O-])O[C@@H]2COC21CCCCC2)O)O
Computed Properties
- Exact Mass: 381.14200
- Monoisotopic Mass: 381.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.46 g/l) (25 º C),
- PSA: 123.20000
- LogP: 2.01930
p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N503335-100mg |
p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside |
102717-16-8 | 100mg |
$173.00 | 2023-05-17 | ||
| TRC | N503335-1g |
p-Nitrophenyl 4,6-Cyclohexylidene-β-D-mannopyranoside |
102717-16-8 | 1g |
$ 1100.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-284412-50mg |
4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside, |
102717-16-8 | 50mg |
¥1655.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-284412A-100mg |
4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside, |
102717-16-8 | 100mg |
¥2708.00 | 2023-09-05 | ||
| TRC | N503335-1000mg |
p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside |
102717-16-8 | 1g |
$1326.00 | 2023-05-17 | ||
| Biosynth | EN03277-50 mg |
4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside |
102717-16-8 | 50mg |
$127.05 | 2023-01-05 | ||
| Biosynth | EN03277-100 mg |
4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside |
102717-16-8 | 100MG |
$225.23 | 2023-01-05 | ||
| Biosynth | EN03277-250 mg |
4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside |
102717-16-8 | 250MG |
$490.88 | 2023-01-05 | ||
| Biosynth | EN03277-500 mg |
4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside |
102717-16-8 | 500MG |
$866.25 | 2023-01-05 | ||
| Biosynth | EN03277-1000 mg |
4-Nitrophenyl 4,6-cyclohexylidene-b-D-mannopyranoside |
102717-16-8 | 1g |
$1,501.50 | 2023-01-05 |
p-Nitrophenyl 4,6-Cyclohexylidene-beta-D-mannopyranoside Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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